[8-[2-(2-Methylbut-2-enoyloxy)propan-2-yl]-2-oxo-8,9-dihydrofuro[2,3-h]chromen-9-yl] 2-methylbut-2-enoate

• Molecular Formula: C24H26O7
• Molecular Weight: 426.5 g/mol
• IUPAC Name: [8-[2-(2-methylbut-2-enoyloxy)propan-2-yl]-2-oxo-8,9-dihydrofuro[2,3-h]chromen-9-yl] 2-methylbut-2-enoate
• InChI: InChI=1S/C24H26O7/c1-7-13(3)22(26)30-20-18-16(11-9-15-10-12-17(25)29-19(15)18)28-21(20)24(5,6)31-23(27)14(4)8-2/h7-12,20-21H,1-6H3
• InChI Key: RVGGCRQPGKFZDS-UHFFFAOYSA-N
• SMILES: CC=C(C)C(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C(=CC)C
• synonyms: archangelicin

Description

[8-[2-(2-Methylbut-2-enoyloxy)propan-2-yl]-2-oxo-8,9-dihydrofuro[2,3-h]chromen-9-yl] 2-methylbut-2-enoate is a natural product found in Angelica archangelica and Cicuta virosa with data available.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Studies have shown the chemical synthesis of related compounds, such as the esterifications of 9-(hydroxyimino)-4-methyl-8,9-dihydrofuro[2,3-h]chromen-2-one with acid chlorides, leading to the formation of various oxime-esters and other derivatives under different conditions. This indicates the compound's potential in synthetic chemistry applications (Sun, Wang, & Xia, 2008).
• Another study explored the reaction of penicillin-derived thiazoloazetidinones with ethyl diazoacetate, resulting in tricyclic adducts. This research highlights the compound's relevance in creating complex chemical structures (Mara, Singh, Thomas, & Williams, 1982).

Bioactive Compound Exploration

• Research into limonoids, which are structurally similar to the compound , has revealed their potential as bioactive substances. For example, Xyloccensin L, a limonoid with a unique oxygen bridge structure, was analyzed, suggesting the importance of such compounds in pharmacological research (Feng et al., 2010).
• Another study focused on synthesizing novel pyrano[2,3-f]chromenone derivatives, which are structurally related to the compound . These derivatives were evaluated for their cytotoxic activity, indicating the compound's potential application in cancer research (Alizadeh et al., 2015).

Pharmacognosy and Natural Product Research

• The study of compounds isolated from natural sources, such as the title compound isolated from Psacalium peltatum, provides insight into their pharmacognostic potential. These investigations contribute to understanding the compound's applications in natural product chemistry and pharmacology (Rojano-Vilchis et al., 2012).